Cas no 83541-81-5 ((S)-Dimethyl pyrrolidine-1,2-dicarboxylate)

• Product Name: (S)-Dimethyl pyrrolidine-1,2-dicarboxylate
• CAS No: 83541-81-5
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• MDL: MFCD08694590
• CID: 669741
• PubChem ID: 10954274
• Update Time: 2025-05-19

(S)-Dimethyl pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Dimethyl pyrrolidine-1,2-dicarboxylate
• 1,2-Pyrrolidinedicarboxylic acid, dimethyl ester, (S)-
• dimethyl (2S)-pyrrolidine-1,2-dicarboxylate
• (S)-DIMETHYLPYRROLIDINE-1,2-DICARBOXYLATE
• AS-65488
• CS-0080028
• 1,2-DIMETHYL (2S)-PYRROLIDINE-1,2-DICARBOXYLATE
• AU-059/43517432
• AKOS000280632
• dimethyl 1,2-pyrrolidinedicarboxylate
• 83541-81-5
• DTXSID10449603
• MFCD08694590
• W15882
• DB-344945

• MDL： MFCD08694590
• Inchi： 1S/C8H13NO4/c1-12-7(10)6-4-3-5-9(6)8(11)13-2/h6H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： SRFMYIWPQPIVPO-LURJTMIESA-N
• SMILES： O(C)C([C@@H]1CCCN1C(=O)OC)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.8Ų

Additional information on (S)-Dimethyl pyrrolidine-1,2-dicarboxylate

Comprehensive Guide to (S)-Dimethyl Pyrrolidine-1,2-Dicarboxylate (CAS No. 83541-81-5)

(S)-Dimethyl pyrrolidine-1,2-dicarboxylate (CAS No. 83541-81-5) is a highly versatile chiral building block widely used in pharmaceutical synthesis, agrochemical production, and advanced material research. This compound, belonging to the class of pyrrolidine derivatives, has gained significant attention in recent years due to its unique stereochemical properties and broad application potential.

The molecular structure of (S)-dimethyl 1,2-pyrrolidinedicarboxylate features two ester functional groups at the 1 and 2 positions of the pyrrolidine ring, with the (S)-configuration providing crucial chirality for asymmetric synthesis. This characteristic makes it particularly valuable for creating enantiomerically pure compounds, a growing demand in modern drug development where stereoselectivity significantly impacts biological activity.

Recent trends in medicinal chemistry have shown increased interest in pyrrolidine-based scaffolds, with researchers exploring their potential in developing novel kinase inhibitors, protease inhibitors, and GPCR modulators. The dimethyl ester derivative 83541-81-5 serves as an excellent precursor for these investigations, offering both synthetic flexibility and structural diversity.

In pharmaceutical applications, (S)-pyrrolidine dicarboxylate derivatives have demonstrated remarkable utility as intermediates for antiviral agents, particularly in the development of protease inhibitors targeting emerging viral threats. The COVID-19 pandemic has accelerated research into small molecule antivirals, placing compounds like 83541-81-5 at the forefront of medicinal chemistry exploration.

The agrochemical industry has also recognized the value of chiral pyrrolidine compounds, utilizing them in the synthesis of novel pesticides and herbicides with improved selectivity and reduced environmental impact. As sustainability becomes a key concern in agriculture, the demand for eco-friendly chiral intermediates like (S)-dimethyl pyrrolidine-1,2-dicarboxylate continues to grow.

From a synthetic chemistry perspective, CAS 83541-81-5 offers multiple advantages. The ester groups provide convenient handles for further functionalization, while the pyrrolidine ring offers conformational rigidity beneficial for structure-activity relationship studies. Recent publications highlight its use in multicomponent reactions and cascade syntheses, demonstrating its versatility in complex molecule construction.

Quality control of (S)-dimethyl pyrrolidine dicarboxylate typically involves chiral HPLC analysis to ensure enantiomeric purity, with most commercial samples offering >98% ee. Storage recommendations generally suggest keeping the compound in a cool, dry environment protected from moisture, as ester compounds can be sensitive to hydrolysis under certain conditions.

The global market for chiral building blocks like 83541-81-5 has seen steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Market analysts project particular growth in Asia-Pacific regions, where expanding pharmaceutical R&D capabilities are creating new opportunities for advanced intermediates.

Environmental and regulatory considerations for (S)-dimethyl 1,2-pyrrolidinedicarboxylate are generally favorable, with the compound not currently listed on major restricted substance inventories. However, proper laboratory handling procedures should always be followed, including the use of appropriate personal protective equipment when working with any chemical substance.

Recent patent literature reveals innovative applications of pyrrolidine-1,2-dicarboxylate derivatives in materials science, particularly in the development of chiral ligands for asymmetric catalysis and functional polymers with specific stereochemical properties. These emerging applications suggest expanding utility beyond traditional pharmaceutical uses.

For researchers considering (S)-dimethyl pyrrolidine-1,2-dicarboxylate for their projects, several synthetic routes are available, including enantioselective synthesis from L-proline derivatives or resolution techniques. The choice of method often depends on the required scale, purity specifications, and economic considerations of the particular application.

Analytical characterization of CAS 83541-81-5 typically includes 1H NMR, 13C NMR, mass spectrometry, and specific rotation measurements. These techniques confirm both the chemical structure and chiral purity of the material, essential parameters for most research and development applications.

Future research directions for pyrrolidine dicarboxylate chemistry may explore its potential in drug delivery systems, where the combination of ester functionality and nitrogen heterocycle could enable novel prodrug strategies. Additionally, the compound's application in continuous flow chemistry setups represents an area of growing interest for process optimization.

When sourcing (S)-dimethyl pyrrolidine-1,2-dicarboxylate, quality certifications such as ISO standards and comprehensive analytical documentation should be prioritized. The compound is available from several specialty chemical suppliers globally, with options for both small-scale research quantities and bulk pharmaceutical manufacturing volumes.

In conclusion, 83541-81-5 represents a valuable chiral synthon with diverse applications across multiple scientific disciplines. Its combination of synthetic accessibility, structural features, and stereochemical purity makes (S)-dimethyl pyrrolidine-1,2-dicarboxylate a compound of continuing interest in both academic and industrial research settings.